Cas no 652172-90-2 (Cyclohexanecarboxylic acid, 1-[(cyclobutylcarbonyl)amino]-)

• Product Name: Cyclohexanecarboxylic acid, 1-[(cyclobutylcarbonyl)amino]-
• CAS No: 652172-90-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 401757
• PubChem ID: 24696198
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-[(cyclobutylcarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[(cyclobutylcarbonyl)amino]-
• 1-(cyclobutanecarbonylamino)cyclohexane-1-carboxylic acid
• NCGC00323361-01
• Z85888205
• 1-[(Cyclobutanecarbonyl)amino]cyclohexane-1-carboxylic acid
• AKOS000178590
• AB01318321-02
• SCHEMBL5110788
• 652172-90-2
• DTXSID80640802

• Inchi： 1S/C12H19NO3/c14-10(9-5-4-6-9)13-12(11(15)16)7-2-1-3-8-12/h9H,1-8H2,(H,13,14)(H,15,16)
• InChI Key： PROOTDLYTWWWDO-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 225.13657
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4